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Compound of Interest

Compound Name: N-C16-Deoxysphinganine

Cat. No.: B3044052 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

specialized biochemicals like N-C16-Deoxysphinganine are critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. This guide provides a detailed,

step-by-step plan for the safe disposal of N-C16-Deoxysphinganine, a bioactive sphingolipid.

While N-C16-Deoxysphinganine is a potent inhibitor of sphingolipid metabolism,

comprehensive hazard information is not widely available.[1][2][3] Therefore, it is imperative to

handle this compound with care and to follow the disposal procedures outlined below. These

guidelines are based on best practices for handling similar bioactive lipids.

Compound Information
N-C16-Deoxysphinganine, also known as N-palmitoyl-1-deoxysphinganine or 1-

deoxydihydroceramide, is a synthetic sphingolipid used in research.[4] Below is a summary of

its key quantitative data:
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Property Value

Molecular Formula C₃₄H₆₉NO₂

Molecular Weight 523.92 g/mol

CAS Number 378755-69-2

Physical Form Powder

Storage Temperature -20°C

Purity >99% (TLC)

Shipping Condition Shipped on dry ice

Source: Sigma-Aldrich[4], Avanti Polar Lipids[3]

Disposal Protocol
The primary principle for the disposal of N-C16-Deoxysphinganine is to treat it as hazardous

chemical waste.[1] Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines and local regulations before proceeding with any disposal.[1]

Step-by-Step Disposal Procedures:
Waste Identification and Segregation:

Treat all unused N-C16-Deoxysphinganine and any materials contaminated with it (e.g.,

pipette tips, vials, gloves) as hazardous chemical waste.

Do not mix this waste with other waste streams unless explicitly approved by your

institution's EHS guidelines.[1]

Containerization:

Use a designated, leak-proof, and clearly labeled waste container for all N-C16-
Deoxysphinganine waste.
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The label should include the chemical name ("N-C16-Deoxysphinganine"), concentration

(if in solution), and any known hazard symbols.

Keep the container securely sealed when not in use and store it in a well-ventilated,

designated waste accumulation area.[1]

Handling Spills:

Personal Protective Equipment (PPE): Before cleaning any spill, ensure you are wearing

appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

Solid Spills: If the spilled material is a powder, carefully sweep it up to avoid generating

dust.[5] Place the collected powder into the designated hazardous waste container.

Liquid Spills: For solutions containing N-C16-Deoxysphinganine, absorb the spill with an

inert material such as vermiculite, sand, or earth.[5] Place the absorbent material into the

hazardous waste container.

Decontamination: After removing the bulk of the spill, decontaminate the area with an

appropriate solvent, followed by a thorough wash with soap and water.[5] Dispose of all

cleaning materials as hazardous waste.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste container through your

institution's EHS department or a licensed chemical waste disposal company.

Do not dispose of N-C16-Deoxysphinganine down the drain or in the regular trash.[5]

Recommended Personal Protective Equipment (PPE)
When handling N-C16-Deoxysphinganine, especially during disposal procedures, the

following PPE is essential:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-approved respirator.

All handling of the powder should ideally be done in a chemical fume hood.[5]

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of N-C16-
Deoxysphinganine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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